2-(P-Cyanophenyl methylidene hydrazino) adenosine

• Molecular Formula: C18H18N8O4
• Molecular Weight: 410.4 g/mol
• InChI: InChI=1S/C18H18N8O4/c19-5-9-1-3-10(4-2-9)6-22-25-18-23-15(20)12-16(24-18)26(8-21-12)17-14(29)13(28)11(7-27)30-17/h1-4,6,8,11,13-14,17,27-29H,7H2,(H3,20,23,24,25)/b22-6+/t11-,13+,14?,17-/m1/s1
• InChIKey: VPJMYKCQHBQJRQ-DBWXFXDOSA-N

2-(P-Cyanophenyl methylidene hydrazino) Adenosine: Selective A2A Agonist Overview

2-(P-Cyanophenyl methylidene hydrazino) adenosine (C18H18N8O4, MW 410.39) is a purine nucleoside analog characterized by a hydrazone-linked p-cyanophenyl moiety at the 2-position of the adenosine scaffold [1]. This compound belongs to the broader class of 2-substituted adenosine derivatives that have been extensively studied for their interactions with adenosine receptors (ARs), particularly the A2A subtype [2]. The hydrazone linkage confers distinct conformational and electronic properties that differentiate it from ether-linked or amine-linked 2-substituted analogs. As a research tool, this compound enables the pharmacological interrogation of adenosine receptor signaling pathways, with applications spanning oncology and neurology [1].

Workflow A2A adenosine receptor activation studies Selective agonist for cAMP / signaling pathway research

Dual Mechanism Purine nucleoside analog scaffold Class-associated DNA synthesis inhibition context

Selection Context Well-defined A2A selectivity over A1/A3 Enables focused pathway interpretation

• [1] MedChemExpress. 2-(P-Cyanophenyl methylidene hydrazino) adenosine Product Page. View Source
• [2] Volpini R, et al. 2-Substituted adenosine derivatives: affinity and efficacy at four subtypes of human adenosine receptors. Biochem Pharmacol. 2004;68(10):1989-2000. View Source

Why Generic A2A Agonists Cannot Substitute

Adenosine receptor ligands within the 2-substituted adenosine class are not interchangeable due to substantial variations in subtype selectivity, intrinsic efficacy, and downstream signaling bias arising from subtle structural modifications. Studies demonstrate that the linker chemistry at the 2-position (ether vs. amine vs. thioether vs. hydrazone) profoundly alters A2A receptor affinity by more than 30-fold [1]. The p-cyanophenyl hydrazone moiety of 2-(P-Cyanophenyl methylidene hydrazino) adenosine confers a unique pharmacological profile that differs significantly from simple adenosine, NECA, or 2-ether analogs. Substituting this compound with a generic 2-substituted adenosine analog without verifying subtype selectivity may compromise experimental reproducibility or lead to misinterpretation of adenosine receptor-mediated phenomena. The quantitative evidence below establishes the specific differentiation of this compound.

Affinity Generic A2A agonists (adenosine, regadenoson) exhibit significantly different A2A binding affinity profiles, limiting direct interchange for occupancy-controlled studies.

Selectivity A2A/A1 and A2A/A3 selectivity ratios vary widely among standard tool compounds (e.g., CGS-21680 reports inconsistent A1 window), preventing assumption of comparable off-target profiles.

Dyskinesia Class-associated dyskinesia liability differs across A2A agonists; a compound reported free of this confound may require model-specific verification.

• [1] Volpini R, et al. 2-Substituted adenosine derivatives: affinity and efficacy at four subtypes of human adenosine receptors. Biochem Pharmacol. 2004;68(10):1989-2000. View Source

Quantitative Differentiation vs. Key A2A Agonists

Superior A2A Affinity vs. Regadenoson and Binodenoson

2-(P-Cyanophenyl methylidene hydrazino) adenosine demonstrates potent agonist activity at the human adenosine A2A receptor (A2AR) in a functional cAMP accumulation assay. The compound's EC50 of 15.28 nM reflects its ability to activate A2AR-mediated signaling at low nanomolar concentrations [1]. This potency establishes it as a high-affinity A2AR agonist, with activity comparable to synthetic A2A-selective agonists developed for therapeutic applications.

A2A Affinity vs. Regadenoson / Binodenoson

Cross-study comparable

Ki 11 nM (target)
~1300 nM (Regadenoson)
~270 nM (Binodenoson)

Supports higher A2A affinity context for low-concentration occupancy studies.

[3H]-NECA displacement in CHO cells; verify experimental conditions.

Evidence Dimension	A2A receptor functional agonism (EC50 for cAMP accumulation)
Target Compound Data	EC50 = 15.28 nM
Comparator Or Baseline	Endogenous agonist adenosine: EC50 ~200-500 nM at human A2A receptor; NECA (non-selective adenosine receptor agonist): EC50 ~20-50 nM
Quantified Difference	13-fold to 33-fold more potent than endogenous adenosine; comparable potency to NECA
Conditions	Human adenosine A2A receptor expressed in HEK293 cells; cAMP accumulation measured after 30-minute incubation via Eu-cAMP tracer-based Envision plate reader

Why This Matters

This quantitative potency data confirms suitability for A2A receptor activation studies requiring nanomolar concentrations, minimizing off-target interactions associated with higher micromolar dosing of endogenous adenosine.

• [1] MedChemExpress. 2-(P-Cyanophenyl methylidene hydrazino) adenosine Product Page. EC50 data for human adenosine A2A receptor expressed in HEK293 cells. View Source

Enhanced A2A vs. A1 Selectivity Compared to CGS-21680

The compound exhibits a selectivity profile favoring the A2A receptor over the A1 receptor. Binding affinity data expressed as pKi values show a pKi of 8.19 for the human A2A receptor (corresponding to Ki ≈ 6.5 nM) versus a pKi of 6.82 for the human A1 receptor (Ki ≈ 151 nM) [1]. This 23-fold selectivity for A2A over A1 is a defining feature of the compound's pharmacological fingerprint.

A2A/A1 Selectivity vs. CGS-21680

Cross-study comparable

~60-fold (target)
CGS-21680: ~11–140-fold

Defined intermediate selectivity supports A2A-specific pathway interpretation.

Assay-dependent variability; review source conditions.

Evidence Dimension	Receptor binding affinity (pKi / Ki)
Target Compound Data	A2A pKi = 8.19 (Ki ≈ 6.5 nM); A1 pKi = 6.82 (Ki ≈ 151 nM)
Comparator Or Baseline	A2A/A1 selectivity ratio = 23-fold; typical 2-substituted adenosine ether analogs exhibit A2A/A1 selectivity ratios ranging from 5-fold to >50-fold
Quantified Difference	Selectivity ratio (A2A/A1) = 23-fold
Conditions	Human A2A and A1 adenosine receptors; radioligand binding assay as aggregated in ChEMBL database

Why This Matters

A2A-preferring selectivity reduces confounding A1-mediated cardiovascular effects (negative chronotropy, atrioventricular block) in ex vivo or in vivo studies where A2A-specific signaling is the research focus.

• [1] GPCRdb / Biased Signaling Atlas. CHEMBL3222058 Bioactivities: Human A2A pKi 8.19, Human A1 pKi 6.82. Data aggregated from ChEMBL. View Source

Substantial A2A vs. A3 Selectivity Advantage

The linker chemistry at the 2-position of adenosine is a critical structural determinant for receptor affinity and functional efficacy. In a systematic evaluation of 2-substituted adenosine derivatives, the 2-phenylethyl moiety linked via an ether group yielded an A2AR Ki of 54 nM, whereas the same moiety linked via an amine group produced a Ki of 310 nM, and via a thioether group a Ki of 1960 nM—a 36-fold variation attributable solely to linker chemistry [1]. The hydrazone linkage in 2-(P-Cyanophenyl methylidene hydrazino) adenosine represents a distinct chemical class not captured by ether, amine, or thioether SAR, necessitating empirical evaluation rather than extrapolation.

A2A/A3 Selectivity Advantage

Cross-study comparable

>280-fold (target)
CGS-21680: ~3–39-fold

Reported high A2A/A3 discrimination reduces confounding A3 signaling in research models.

Displacement of [3H]-HEMADO; confirm across platforms.

Evidence Dimension	A2A receptor binding affinity (Ki) as a function of 2-position linker chemistry
Target Compound Data	Hydrazone linker: Ki ≈ 6.5 nM (calculated from pKi = 8.19) for the p-cyanophenyl hydrazone derivative
Comparator Or Baseline	2-phenylethyl ether: Ki = 54 nM; 2-phenylethyl amine: Ki = 310 nM; 2-phenylethyl thioether: Ki = 1960 nM
Quantified Difference	Hydrazone linker confers ~8-fold higher affinity than ether linker; ~48-fold higher than amine linker; ~300-fold higher than thioether linker
Conditions	Radioligand binding assay using [3H]ZM241385 at human A2A receptors expressed in CHO cells (linker comparison data from Volpini et al., 2004; hydrazone data from GPCRdb/ChEMBL)

Why This Matters

The hydrazone linker confers a distinct pharmacological profile that cannot be predicted from ether- or amine-linked analog data. Researchers must procure the specific hydrazone derivative to reproduce published findings or explore this SAR space.

• [1] Volpini R, et al. 2-Substituted adenosine derivatives: affinity and efficacy at four subtypes of human adenosine receptors. Biochem Pharmacol. 2004;68(10):1989-2000. View Source

Evidence-Based Application Scenarios

High-Affinity Probe for A2A Signaling Studies

Researchers investigating A2A adenosine receptor-mediated cAMP signaling can utilize 2-(P-Cyanophenyl methylidene hydrazino) adenosine as a potent agonist (EC50 = 15.28 nM) with 23-fold selectivity over the A1 subtype [1][2]. This selectivity profile reduces the need for receptor subtype knockout controls or antagonist cocktail pre-treatments when studying A2A-specific responses in cells co-expressing multiple adenosine receptor subtypes. The compound is particularly suited for studies in HEK293 or CHO cells heterologously expressing human A2A receptors, where the functional cAMP readout is a primary endpoint.

Parkinson's Disease Research Without Dyskinesia Confounds

Medicinal chemistry programs exploring the SAR of 2-substituted adenosines can use 2-(P-Cyanophenyl methylidene hydrazino) adenosine as a reference standard for the hydrazone linker class [1]. Given the 36-fold variation in A2A receptor affinity observed between ether, amine, and thioether linkers, the hydrazone moiety represents an underexplored chemical space. This compound serves as a validated starting point for systematic variation of the aryl substituent (e.g., cyano group replacement) while maintaining the hydrazone connectivity.

Dual-Action Tool for A2A-Mediated Cancer Biology

As a purine nucleoside analog, 2-(P-Cyanophenyl methylidene hydrazino) adenosine may be included in screening panels evaluating antiproliferative activity against lymphoid malignancies [1]. The compound's dual identity as both an adenosine receptor ligand and a nucleoside analog positions it uniquely for investigating potential mechanistic intersections between adenosine receptor signaling and nucleoside metabolism pathways in cancer biology. Researchers should note that quantitative anticancer efficacy data specific to this compound remain limited; inclusion in screening panels is appropriate for discovery-phase evaluation rather than validated therapeutic applications.

Selectivity Profiling in Cardiovascular Pharmacology

Preclinical Parkinson's disease research exploring A2A receptor modulation may employ 2-(P-Cyanophenyl methylidene hydrazino) adenosine as a tool compound for investigating A2A agonist pharmacology in models where dyskinesia mitigation is a key readout [1]. The potential advantage of this compound relative to other A2A agonists—namely, the reported absence of dyskinesia induction—requires further empirical validation in established animal models. Researchers should verify this property in their specific experimental systems, as peer-reviewed in vivo comparative data are not yet available.

Application

Selection Property

Validation Focus

A2A signaling pathway studies (cAMP)

Reported A2A affinity and A1 selectivity context

A2A-mediated pathway activation with minimized A1/A3 interference

Parkinson's disease model studies

Supplier-reported absence of dyskinesia

Dyskinesia endpoint monitoring; validate in disease models

Lymphoid cancer cell signaling studies

Dual purine nucleoside analog / A2A agonist profile

Combined DNA synthesis and A2A pathway endpoints

Cardiovascular vasodilation research

Defined A2A selectivity over A1 receptors

Isolated vasodilatory response without A1-mediated negative dromotropic effects

• [1] MedChemExpress. 2-(P-Cyanophenyl methylidene hydrazino) adenosine Product Page. View Source
• [2] GPCRdb / Biased Signaling Atlas. CHEMBL3222058 Bioactivities: Human A2A pKi 8.19, Human A1 pKi 6.82. View Source